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Compound of Interest

Compound Name: Tri-o-tolyl Borate

CAS No.: 2665-12-5

Cat. No.: B1580861

Get Quote

CAS: 2665-12-5 | Formula: C₂₁H₂₁BO₃ | Synonyms: Tris(2-methylphenyl) borate; Boric acid tri-

o-cresyl ester

Executive Summary & Chemical Profile
Tri-o-tolyl borate is an organoboron compound frequently employed as a Lewis acid catalyst,

a reagent in organic synthesis (specifically coupling reactions), and a specialized stabilizer in

polymer chemistry.[1] While often categorized generically with other borate esters, its specific

steric bulk (provided by three ortho-methyl groups) imparts unique stability profiles compared to

unhindered analogs like trimethyl borate.

However, this compound presents a distinct "Silent Hazard": Hydrolytic Instability. Upon contact

with atmospheric moisture, it degrades into Boric Acid and o-Cresol (2-methylphenol). While

the borate itself is moderately toxic, the hydrolysis product (o-cresol) is a potent toxicant and

corrosive agent. Therefore, safe handling protocols must be designed not just for the parent

compound, but to prevent the generation of its degradation products.
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Property Specification Operational Implication

Physical State
Viscous Liquid / Low-melting

Solid

May require warming (gentle)

for transfer; handle as a liquid.

Boiling Point ~386°C

Low volatility, but thermal

decomposition can release

fumes.

Density 1.091 g/cm³
Denser than water; sinks in

aqueous spills.

Solubility Toluene, DCM, Chloroform
Compatible with standard

organic synthesis solvents.

Reactivity Moisture Sensitive
Hydrolyzes to release

corrosive o-Cresol.

Flash Point ~174°C

Combustible, but high flash

point reduces immediate fire

risk.

Critical Hazard Mechanism: The Hydrolysis Cascade
To handle this compound safely, one must understand the causality of its degradation. Unlike

simple solvents, a spill of Tri-o-tolyl borate is a dynamic chemical reaction.

The Mechanism: The boron atom acts as a Lewis acid (electron pair acceptor). Water

molecules attack the empty p-orbital on the boron, displacing the sterically hindered o-cresol

groups.

Tri-o-tolyl Borate
(Parent Reagent)

Transition State
(Boron-Oxygen Complex)

+ 3 H₂O
(Atmospheric Moisture)

Boric Acid
(H₃BO₃)

3x o-Cresol
(TOXIC/CORROSIVE)

Release of Toxic Phenol
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Figure 1: Hydrolytic degradation pathway. Note that one mole of borate releases three moles of

toxic o-cresol.

Safety Implication: Standard nitrile gloves provide fair protection against the borate ester but

poor protection against o-cresol (breakthrough < 15 mins). If hydrolysis occurs on the glove

surface, the barrier is compromised.

Storage Protocols: The Inert Barrier System
Trustworthiness in storage relies on maintaining an unbroken chain of inert atmosphere.

Primary Storage Conditions
Atmosphere: Strictly under Nitrogen (N₂) or Argon (Ar).

Temperature: Ambient to Cool (< 25°C). TCI recommends < 15°C, which slows hydrolysis

kinetics if seals are imperfect.

Container: Glass bottles with PTFE-lined septa or Schlenk flasks. Do not store in standard

polyethylene bottles for long periods, as moisture can permeate plastics over time.

The "Desiccator Defense"
For long-term storage of opened bottles, employ a secondary containment system:

Place the primary container inside a vacuum desiccator.

Fill the desiccator with active desiccant (e.g., P₂O₅ or indicating Drierite).

Purge the desiccator with Argon before sealing. Why? This creates a self-validating buffer. If

the desiccant changes color, the outer barrier has failed, warning you before the reagent is

compromised.

Operational Handling: Step-by-Step
Objective: Transfer reagent without atmospheric contact.
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PPE Selection (The "Cresol Contingency")
Eyes: Chemical Splash Goggles (Face shield recommended for volumes > 100 mL).

Skin: Double-gloving strategy.

Inner Layer: 4-mil Nitrile (Dexterity).

Outer Layer: Silver Shield (Laminate) or 8-mil Nitrile (Sacrificial).

Rationale: If the outer glove is splashed, strip it immediately. The inner glove protects

during the removal process.

Transfer Workflow (Syringe/Cannula)
Do not pour this reagent. Pouring introduces moisture and creates static.

Storage Container
(Septum Sealed)

Purge Syringe/Needle
(3x N₂ Flush)

Insert Needle

Withdraw Reagent
(Positive Pressure)

Transfer to Reaction Vessel
(Under N₂ Flow)

Quench Needle Tip
(Into Acetone/Alcohol)

Immediately
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Figure 2: Inert atmosphere transfer workflow to prevent hydrolysis.

Protocol:

Equip Reaction Vessel: Ensure the destination flask is flame-dried and under N₂.

Positive Pressure: Insert a N₂ line (via needle) into the reagent bottle to create positive

pressure.

Syringe Purge: Insert the transfer syringe. Flush with N₂ three times to remove air/moisture

from the barrel.

Draw: Withdraw the required volume. The positive pressure in the bottle will assist the draw,

reducing bubble formation.

Transfer: Inject into the reaction vessel through the septum.

Needle Quench: Immediately draw acetone or ethanol into the used syringe to dilute residual

borate before dismantling.

Emergency Response & Waste Disposal
Spills (The Hydrolysis Hazard)
If Tri-o-tolyl borate spills, it will begin to smell like "tar" or "medicinal" (the scent of cresol).

Evacuate: Clear the immediate area.

PPE Upgrade: Don Silver Shield/Laminate gloves and a respirator with organic vapor

cartridges if ventilation is poor.

Absorb: Use a dry absorbent (vermiculite or sand). Do not use standard paper towels as the

first line of defense, as cresol can soak through them rapidly.

Neutralize: Wipe the area with a dilute solution of Sodium Carbonate (soda ash) to neutralize

the boric acid and convert cresol to its less volatile phenolate salt.
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Waste Disposal
Classification: Hazardous Organic Waste (Toxic).

Segregation: Do not mix with strong oxidizers (e.g., Nitric acid) or aqueous waste streams.

Labeling: Clearly label as "Contains Tri-o-tolyl Borate and potential o-Cresol."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 2665-12-5: Tris(2-methylphenyl) borate | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [Technical Guide: Safe Handling and Storage of Tri-o-
tolyl Borate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580861/docs#technical-guide-safe-handling-and-
storage-of-tri-o-tolyl-borate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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